![molecular formula C13H17N5O2 B4998967 5-amino-N-isopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide](/img/structure/B4998967.png)
5-amino-N-isopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
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Overview
Description
5-amino-N-isopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-amino-N-isopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide involves the inhibition of tubulin polymerization, which is essential for cell division. This inhibition leads to cell cycle arrest and ultimately, cell death.
Biochemical and Physiological Effects
Studies have shown that this compound induces apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-amino-N-isopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potent cytotoxicity against various cancer cell lines. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for the study of 5-amino-N-isopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide. One potential direction is to explore the use of this compound in combination with other anticancer agents to enhance its efficacy. Additionally, further studies could investigate the potential use of this compound in other fields, such as agriculture or materials science.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising potential in various scientific research applications. Its potent cytotoxicity against cancer cells and inhibition of angiogenesis make it a promising candidate for further study in the field of drug discovery.
Synthesis Methods
The synthesis of 5-amino-N-isopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide involves the reaction of 4-methoxyphenyl isocyanate with N-isopropyl-1,2,3-triazole-5-carboxamide in the presence of a base. The resulting product is then treated with hydrazine hydrate to obtain the final compound.
Scientific Research Applications
5-amino-N-isopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in drug discovery, particularly as an anticancer agent. Studies have shown that this compound exhibits potent cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
5-amino-1-(4-methoxyphenyl)-N-propan-2-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N5O2/c1-8(2)15-13(19)11-12(14)18(17-16-11)9-4-6-10(20-3)7-5-9/h4-8H,14H2,1-3H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGYTZOYDKGHQFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=C(N(N=N1)C2=CC=C(C=C2)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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